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Compound of Interest

Compound Name: 6-Cyanoindole

Cat. No.: B017180

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 6-
Cyanoindole, a significant heterocyclic compound utilized as a versatile building block in
medicinal chemistry and materials science. The document focuses on its melting point and
solubility, presenting available data in a structured format and outlining the general
experimental methodologies for their determination.

Core Physical Properties

6-Cyanoindole, with the chemical formula CoHeNz, exists at room temperature as a white to
off-white or brown crystalline solid.[1][2] It is recognized for its role as a key intermediate in the
synthesis of various pharmaceutical compounds, including serotonin receptor ligands and
kinase inhibitors.[1]

The following table summarizes the reported melting point and solubility of 6-Cyanoindole.
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Physical Property Value/Description Source(s)
Melting Point 127-130 °C Chem-Impex[2]
128.0t0 132.0 °C Tokyo Chemical Industry[3][4]

130-132 °C ChemicalBook][5]

Solubility Sparingly soluble in water. Guidechem[1]

Soluble in organic solvents
such as ethanol, acetone, and Guidechem[1]

dimethylformamide.

Soluble in Methanol and ChemicalBook, Tokyo

Dichloromethane. Chemical Industry[3][4][5]

Note: Specific quantitative solubility data (e.g., in g/L or mol/L) is not readily available in the
reviewed literature.

Experimental Protocols

While detailed, step-by-step experimental protocols for the determination of 6-Cyanoindole's
physical properties are not explicitly published in the provided search results, standard
laboratory procedures are employed for such characterizations.

The melting point of a crystalline solid like 6-Cyanoindole is typically determined using a
melting point apparatus. The general procedure is as follows:

o Sample Preparation: A small, dry sample of 6-Cyanoindole is finely crushed into a powder.
This powder is then packed into a capillary tube, which is sealed at one end.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

o Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance first begins to melt (onset) and the temperature at which the substance
is completely molten (liquefaction) are recorded. The melting point is reported as this range.
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 Purity Indication: The narrowness of the melting point range can be an indicator of the
compound's purity. A sharp melting point (a narrow range) is indicative of a pure substance.
The reported purity of commercially available 6-Cyanoindole is often = 98% as determined
by HPLC or GC.[2][3][4]

Solubility is qualitatively and quantitatively assessed through standardized laboratory methods.

e Qualitative Assessment: A small, known amount of 6-Cyanoindole is added to a specific
volume of a solvent (e.g., water, methanol, ethanol) at a controlled temperature. The mixture
is agitated, and the dissolution is visually observed. The compound is classified as soluble,
sparingly soluble, or insoluble based on this observation.

¢ Quantitative Assessment (General Procedure): To determine the precise solubility, a
saturated solution of 6-Cyanoindole is prepared in the solvent of interest at a specific
temperature. The solution is allowed to reach equilibrium, after which the undissolved solid is
separated from the solution by filtration or centrifugation. A known volume of the saturated
solution is then taken, the solvent is evaporated, and the mass of the remaining 6-
Cyanoindole is measured. This allows for the calculation of solubility in terms of mass per
unit volume (e.g., g/L) or molar concentration (mol/L).

Logical Workflow Visualization

As 6-Cyanoindole is primarily a synthetic intermediate, a diagram illustrating a signaling
pathway is not applicable. Instead, the following diagram visualizes the general experimental
workflow for the characterization of its physical properties.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://www.chemimpex.com/products/21181
https://www.tcichemicals.com/IN/en/p/C2084
https://www.tcichemicals.com/OP/en/p/C2084
https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://www.benchchem.com/product/b017180?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Compound Acquisition

Synthesis of 6-Cyanoindole

i

Purification (e.g., Recrystallization, Chromatography)
/
/
Physiga{ Property DeWation
Melting Point Determination Solubility Assessment
; Methodology - ..
Y y _A
Melting Point Apparatus Qualitative Solubility Test Quantitative Solubility Measurement
AN
AN
Data Analysis & Repo?frqi /
y
Record Melting Point Range Record Solubility Data (Qualitative/Quantitative)

Click to download full resolution via product page

Caption: Experimental workflow for physical property characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 6-Cyanoindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017180#physical-properties-of-6-cyanoindole-
melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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